1,3-Dithietan-2-one, 4,4-dichloro-

• CAS No.: 6008-61-3
• Molecular Formula: C2Cl2OS2
• Molecular Weight: 175.1 g/mol
• IUPAC Name: 4,4-dichloro-1,3-dithietan-2-one
• InChI: InChI=1S/C2Cl2OS2/c3-2(4)6-1(5)7-2
• InChI Key: YUIBNBCMDFDAOG-UHFFFAOYSA-N
• SMILES: C1(=O)SC(S1)(Cl)Cl
• Synonyms: 2,2-dichloro-1,3-dithiacyclobutanone

Description

1,3-Dithietan-2-one, 4,4-dichloro- is a sulfur-containing heterocyclic compound featuring a four-membered dithietanone ring (two sulfur atoms and a ketone group) with two chlorine substituents at the 4-position. This structure confers unique reactivity and physicochemical properties, distinguishing it from analogous halogenated cyclic ketones. However, direct data on this compound, such as CAS number, synthesis pathways, or experimental properties, are absent in the provided evidence.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural motifs with 1,3-Dithietan-2-one, 4,4-dichloro-, such as halogen substitution, cyclic ketone backbones, or sulfur/oxygen heteroatoms.

4,5-Dichloro-1,3-dioxolan-2-one (CAS 3967-55-3)

• Structure: A five-membered dioxolanone ring (two oxygen atoms) with chlorine substituents at positions 4 and 3.
• Key Properties :
  • Solubility : Likely polar due to the ketone and oxygen atoms, though specific data are unavailable.
  • Reactivity : The oxygen-rich ring may exhibit lower thermal stability compared to sulfur analogs due to weaker C-O bonds .

4,4-Dichlorobutan-2-one (CAS 30845-73-9)

• Structure : A linear ketone with two chlorine atoms at the β-carbon.
• Key Properties :
  • Volatility : Higher vapor pressure than cyclic analogs due to lack of ring strain.
  • Applications : Used as an intermediate in organic synthesis; linear structure may reduce steric hindrance in reactions compared to cyclic systems .

Benzoic Acid, 2,4-dichloro-

• Structure : Aromatic carboxylic acid with chlorine substituents at positions 2 and 4.
• Key Properties: Acidity: Enhanced by electron-withdrawing chlorine groups (pKa ~2.9).

1,4-Dichlorobenzene (CAS 106-46-7)

• Structure : Aromatic ring with chlorine substituents at para positions.
• Key Properties: Solubility: Very low water solubility (0.8 mg/L at 20°C) . Toxicity: Classified as a possible carcinogen, with vapor pressure of 1.3 mmHg at 20°C .

Data Table: Comparative Analysis

Compound Name	CAS Number	Molecular Formula	Key Functional Groups	Key Properties
1,3-Dithietan-2-one, 4,4-dichloro-	Not available	C₂Cl₂OS₂	Dithietanone ring, Cl substituents	Inferred high polarity, potential sulfur-mediated reactivity
4,5-Dichloro-1,3-dioxolan-2-one	3967-55-3	C₃Cl₂O₃	Dioxolanone ring, Cl substituents	Polar, oxygen-dominated reactivity
4,4-Dichlorobutan-2-one	30845-73-9	C₄H₆Cl₂O	Linear ketone, Cl substituents	High volatility, synthetic intermediate
Benzoic Acid, 2,4-dichloro-	2210-79-9	C₇H₄Cl₂O₂	Aromatic acid, Cl substituents	High acidity, environmental persistence
1,4-Dichlorobenzene	106-46-7	C₆H₄Cl₂	Aromatic ring, Cl substituents	Low solubility, carcinogenic potential

Research Findings and Trends

• Structural Reactivity: Sulfur-containing rings (e.g., dithietanone) are more resistant to hydrolysis than oxygen analogs (e.g., dioxolanone) due to stronger C-S bonds. Chlorine substituents further enhance electrophilicity at the ketone position .
• Environmental Behavior : Halogenated cyclic ketones, such as 4,5-dichloro-1,3-dioxolan-2-one, are less volatile than aromatic chlorinated compounds (e.g., 1,4-dichlorobenzene) but may persist in aquatic systems due to moderate solubility .
• Synthetic Utility : Linear dichlorinated ketones (e.g., 4,4-dichlorobutan-2-one) are preferred in nucleophilic substitution reactions, while cyclic analogs may favor ring-opening polymerization .